Cas no 84540-39-6 (bis(4-chlorobenzene-1,3-diamine), sulfuric acid)

• Product Name: bis(4-chlorobenzene-1,3-diamine), sulfuric acid
• CAS No: 84540-39-6
• Molecular Formula: C₁₂H₁₆Cl₂N₄O₄S
• Molecular Weight: 383.250839233398
• CID: 989448
• PubChem ID: 57354267

bis(4-chlorobenzene-1,3-diamine), sulfuric acid Properties

Names and Identifiers

• 4-chlorobenzene-1,3-diamine sulphate (2:1)
• bis(4-chlorobenzene-1,3-diamine), sulfuric acid
• bis(4-chlorobenzene-1,3-diamine); sulfuric acid
• 4-CHLOROBENZENE-1,3-DIAMINE SULFATE (2:1)
• 84540-39-6
• EN300-02360
• 4-chlorobenzene-1,3-diamine;sulfuric acid

• InChIKey： WMSFKDQCVNJFQF-UHFFFAOYSA-N
• Inchi： InChI=1S/2C6H7ClN2.H2O4S/c2*7-5-2-1-4(8)3-6(5)9;1-5(2,3)4/h2*1-3H,8-9H2;(H2,1,2,3,4)
• SMILES： C1=CC(=C(C=C1N)N)Cl.C1=CC(=C(C=C1N)N)Cl.OS(=O)(=O)O

Computed Properties

• Exact Mass: 382.0269316g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 0
• Monoisotopic Mass: 382.0269316g/mol
• Heavy Atom Count: 23
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 187Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines